Cas no 1851640-48-6 (4-Bromo-3-chloro-5-fluoro-N-methylbenzene-1-sulfonamide)

• Product Name: 4-Bromo-3-chloro-5-fluoro-N-methylbenzene-1-sulfonamide
• CAS No: 1851640-48-6
• MF: C₇H₆BrClFNO₂S
• MW: 302.548442363739
• CID: 5747381
• PubChem ID: 130548934
• Update Time: 2025-08-05

4-Bromo-3-chloro-5-fluoro-N-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-chloro-5-fluoro-N-methylbenzene-1-sulfonamide
• EN300-1453510
• 1851640-48-6

• Inchi： 1S/C7H6BrClFNO2S/c1-11-14(12,13)4-2-5(9)7(8)6(10)3-4/h2-3,11H,1H3
• InChI Key： IMKUGLRLLKSZEF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1Cl)S(NC)(=O)=O)F

Computed Properties

• Exact Mass: 300.89752g/mol
• Monoisotopic Mass: 300.89752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.6Ų

Additional information on 4-Bromo-3-chloro-5-fluoro-N-methylbenzene-1-sulfonamide

Recent Advances in the Study of 4-Bromo-3-chloro-5-fluoro-N-methylbenzene-1-sulfonamide (CAS: 1851640-48-6)

4-Bromo-3-chloro-5-fluoro-N-methylbenzene-1-sulfonamide (CAS: 1851640-48-6) is a sulfonamide derivative that has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique halogenated benzene ring and sulfonamide functional group, has been the subject of several studies aimed at exploring its biological activity, synthetic pathways, and therapeutic potential. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in medicine.

Recent studies have highlighted the synthetic challenges and opportunities associated with 4-Bromo-3-chloro-5-fluoro-N-methylbenzene-1-sulfonamide. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, leveraging advanced techniques such as microwave-assisted synthesis and catalytic halogenation. These advancements have facilitated the production of high-quality batches of the compound, enabling more detailed pharmacological evaluations. Additionally, computational modeling has been employed to predict the compound's reactivity and stability, providing valuable insights for further optimization.

The biological activity of 4-Bromo-3-chloro-5-fluoro-N-methylbenzene-1-sulfonamide has been investigated in the context of enzyme inhibition and receptor binding. Preliminary results suggest that this compound exhibits significant inhibitory effects on certain carbonic anhydrase isoforms, which are implicated in various pathological conditions, including glaucoma and cancer. Furthermore, its interaction with other molecular targets, such as G-protein-coupled receptors (GPCRs), has been explored, revealing potential applications in the treatment of neurological disorders. These findings underscore the compound's versatility and its potential as a lead structure for the development of new therapeutic agents.

In addition to its pharmacological properties, the safety and toxicity profile of 4-Bromo-3-chloro-5-fluoro-N-methylbenzene-1-sulfonamide have been evaluated in preclinical studies. Results indicate that the compound has a favorable safety margin, with minimal cytotoxic effects observed at therapeutic concentrations. However, further studies are needed to assess its long-term toxicity and potential side effects. These evaluations are critical for advancing the compound through the drug development pipeline and ensuring its suitability for clinical use.

Looking ahead, researchers are focusing on the structural modification of 4-Bromo-3-chloro-5-fluoro-N-methylbenzene-1-sulfonamide to enhance its pharmacological properties and reduce any potential adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into practical applications. The compound's unique chemical structure and promising biological activity make it a valuable candidate for further investigation in the quest for novel therapeutics.